Cas no 109605-79-0 (4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methoxy-6-(3-methyl-2-buten-1-yl)-)

• Product Name: 4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methoxy-6-(3-methyl-2-buten-1-yl)-
• CAS No: 109605-79-0
• MF: C₂₁H₂₀O₆
• MW: 368.379906654358
• CID: 212984
• PubChem ID: 5481965
• Update Time: 2025-09-23

4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methoxy-6-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methoxy-6-(3-methyl-2-buten-1-yl)-
• Topazolin
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methoxy-6-(3-methylbut-2-enyl)chromen-4-one
• [ "" ]
• LMPK12112682
• CS-0112872
• BDBM50539740
• 109605-79-0
• DTXSID40148990
• F92833
• 5,7-Dihydroxy-2-(4-hydroxy-phenyl)-3-methoxy-6-(3-methyl-but-2-enyl)-1-benzopyran-4-one
• CHEMBL3810179
• HY-133169
• AKOS040762434
• SCHEMBL12866240
• 5,7-Dihydroxy-2-(4-hydroxyphenyl)-3-methoxy-6-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one
• DA-58653
• DTXCID8071481

• Inchi： 1S/C21H20O6/c1-11(2)4-9-14-15(23)10-16-17(18(14)24)19(25)21(26-3)20(27-16)12-5-7-13(22)8-6-12/h4-8,10,22-24H,9H2,1-3H3
• InChI Key： VVXGFIWLFZMBCJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)O)=C(C(C2C(=C(C(=CC1=2)O)C/C=C(\C)/C)O)=O)OC

Computed Properties

• Exact Mass: 368.12600
• Monoisotopic Mass: 368.125988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2
• XLogP3: 4.8

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 617°Cat760mmHg
• Flash Point: 220.4°C
• Refractive Index: 1.669
• Solubility: Almost insoluble (0.01 g/l) (25 º C),
• PSA: 100.13000
• LogP: 4.09410
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methoxy-6-(3-methyl-2-buten-1-yl)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-prenylated flavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones 6-prenylated flavones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone